Cas no 1804779-00-7 (2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804779-00-7
• MF: C₇H₄ClF₃INO₄S
• MW: 417.528642654419
• CID: 4835656
• Update Time: 2025-08-04

2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO4S/c1-16-3-2-13-6(12)4(17-7(9,10)11)5(3)18(8,14)15/h2H,1H3
• InChI Key： CUDRQSFYWXUMCU-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CN=1)OC)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9

Additional information on 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804779-00-7) is a highly specialized organic compound with significant applications in advanced chemical synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an iodo group at position 2, a methoxy group at position 5, a trifluoromethoxy group at position 3, and a sulfonyl chloride group at position 4. The combination of these functional groups makes it a versatile building block for constructing bioactive molecules and intermediates in drug discovery.

The sulfonyl chloride functional group at position 4 is particularly reactive, enabling the compound to participate in nucleophilic substitutions and other transformations commonly used in organic synthesis. This reactivity is exploited in the formation of sulfonamides, sulfonate esters, and other derivatives, which are often key intermediates in the development of novel therapeutic agents. Recent studies have highlighted the potential of such compounds in targeting specific biological pathways, such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators.

The trifluoromethoxy group at position 3 contributes to the compound's electronic properties and enhances its stability under certain reaction conditions. This group also plays a role in modulating the lipophilicity of the molecule, which is critical for its absorption, distribution, metabolism, and excretion (ADME) profile. Researchers have demonstrated that such fluorinated substituents can improve the pharmacokinetic properties of drug candidates, making them more suitable for therapeutic applications.

The methoxy group at position 5 serves as an electron-donating substituent, influencing the overall reactivity and selectivity of the molecule during synthetic transformations. This group also contributes to the solubility of the compound in polar solvents, facilitating its handling and purification during laboratory procedures. Recent advancements in asymmetric synthesis have leveraged such substituents to achieve enantioselective outcomes in complex molecule construction.

The iodo group at position 2 is another critical feature of this compound. Iodoarenes are known for their unique reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures that are prevalent in many pharmaceutical agents. The presence of an iodo substituent allows for seamless integration into larger molecular frameworks, enabling chemists to explore diverse structural motifs with precision.

From a synthetic standpoint, 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is typically prepared through multi-step processes involving chlorosulfonation of pyridine derivatives followed by substitution reactions to introduce the desired functional groups. The synthesis often requires careful optimization to ensure high yields and purity, given the sensitivity of certain functional groups to reaction conditions.

In terms of applications, this compound has found utility in the construction of heterocyclic frameworks that are central to many bioactive molecules. For instance, it has been employed as an intermediate in the synthesis of kinase inhibitors targeting cancer-related signaling pathways. Additionally, its fluorinated substituents make it an attractive candidate for exploring radiolabeled compounds in nuclear medicine applications.

Recent research has also focused on understanding the environmental fate and toxicity of compounds like 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride, particularly given their potential release during industrial processes or disposal after use. Studies have shown that while these compounds exhibit high stability under standard conditions, they can undergo hydrolysis under specific pH and temperature regimes, leading to the formation of less hazardous byproducts.

In conclusion, 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804779-00-7) stands out as a valuable tool in modern organic synthesis and drug discovery. Its unique combination of functional groups provides chemists with unparalleled versatility in constructing complex molecular architectures with tailored biological activities. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing therapeutic development is likely to grow significantly.